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Compound of Interest

Compound Name: 2-Ethoxy-3,5-difluorobenzylamine

CAS No.: 1017779-86-0

Cat. No.: B1393390

Get Quote

A Note to the Reader: Initial research for the chemical properties of 2-Ethoxy-3,5-
difluorobenzylamine did not yield specific data. This suggests that the compound may not be

widely synthesized or characterized in existing literature. To provide a valuable and data-

supported technical guide, this document will focus on a closely related and well-documented

analogue: 3,5-Difluorobenzylamine. This compound shares the core difluorinated benzylamine

structure and offers a wealth of information for researchers, scientists, and drug development

professionals. The principles, experimental methodologies, and safety considerations

discussed herein are foundational and broadly applicable to the study of novel fluorinated

benzylamines.

An In-depth Technical Guide on the Core Chemical
Properties of 3,5-Difluorobenzylamine
This guide offers a comprehensive overview of the chemical properties, applications, and

safety protocols for 3,5-Difluorobenzylamine. As a key building block in medicinal chemistry

and materials science, a thorough understanding of its characteristics is paramount for its

effective and safe utilization.
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Chemical Identity and Structure
3,5-Difluorobenzylamine is an organic compound featuring a benzylamine core with two

fluorine atoms substituted at the 3 and 5 positions of the benzene ring. The presence of these

fluorine atoms significantly influences the molecule's electronic properties, lipophilicity, and

metabolic stability, making it an attractive moiety in drug design.

Molecular Structure:

Caption: Chemical structure of 3,5-Difluorobenzylamine.

Table 1: Chemical Identifiers and Core Properties

Property Value Source

IUPAC Name
(3,5-

difluorophenyl)methanamine
[1]

CAS Number 90390-27-5 [1][2]

Molecular Formula C₇H₇F₂N [1][2]

Molecular Weight 143.13 g/mol [1][2]

Canonical SMILES C1=C(C=C(C=C1F)F)CN [1]

InChI Key
VJNGGOMRUHYAMC-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The physical and chemical characteristics of 3,5-Difluorobenzylamine are tabulated below.

These properties are crucial for determining appropriate solvents for reactions and purification,

as well as for predicting its behavior in various experimental settings.

Table 2: Physicochemical Data
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Property Value Conditions Source

Appearance
Colorless to almost

colorless clear liquid
Ambient

Boiling Point 184 °C at 1 atm (lit.)

Density 1.21 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.491 at 20 °C

Flash Point 74 °C closed cup [2]

Purity >98.0% (GC)

Applications in Research and Development
3,5-Difluorobenzylamine serves as a versatile reagent in analytical and synthetic chemistry. Its

primary amine group is reactive and allows for its use as a derivatizing agent to enhance the

detectability of certain analytes in chromatographic methods.

Key Application: Derivatization Agent in Analytical Chemistry

This compound has been successfully employed as a derivatization reagent for the analysis of

epoxides, such as epichlorohydrin, in water samples using Gas Chromatography-Mass

Spectrometry (GC/MS).[2] The reaction of the amine with the epoxide ring opens the ring and

introduces the fluorinated benzyl group, which improves the analyte's volatility and ionization

efficiency, leading to enhanced sensitivity and selectivity.[2]

Workflow for Derivatization and Analysis:
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Caption: Workflow for the analysis of epoxides using 3,5-Difluorobenzylamine as a derivatizing

agent.

Experimental Protocol: Derivatization of Epichlorohydrin

This is a representative protocol based on the application described in the literature.[2]

Researchers should optimize conditions for their specific matrix and instrumentation.

Sample Preparation: Collect the aqueous sample and adjust the pH to basic conditions (e.g.,

pH 9-10) to facilitate the reaction.

Reagent Addition: Add a solution of 3,5-Difluorobenzylamine in a suitable organic solvent

(e.g., acetonitrile) to the aqueous sample. The molar excess of the derivatizing agent should

be optimized.
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Reaction: Incubate the mixture at an elevated temperature (e.g., 60-80 °C) for a specified

period (e.g., 30-60 minutes) to ensure complete derivatization.

Extraction: After cooling, extract the derivatized analyte into an organic solvent (e.g., hexane

or ethyl acetate).

Analysis: Inject an aliquot of the organic extract into the GC/MS system for separation and

detection.

Safety and Handling
3,5-Difluorobenzylamine is classified as a corrosive substance and requires careful handling to

prevent exposure.[1][2]

GHS Hazard Information:

Pictogram: GHS05 (Corrosion)[2]

Signal Word: Danger[2]

Hazard Statement: H314 - Causes severe skin burns and eye damage.[1][2]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[2]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[2]

Respiratory Protection: If ventilation is inadequate, use a respirator with an appropriate

filter for organic vapors.[2]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.[2] It is designated under Storage Class 8A for combustible corrosive

hazardous materials.[2]

First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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